Cas no 2171962-40-4 (3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole)

• Product Name: 3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole
• CAS No: 2171962-40-4
• MF: C₈H₁₄BrN₃
• MW: 232.12086057663
• CID: 5567269
• PubChem ID: 165592916
• Update Time: 2025-06-12

3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1590890
• 3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole
• 2171962-40-4

• Inchi： 1S/C8H14BrN3/c1-4-5-6(2)7-10-8(9)11-12(7)3/h6H,4-5H2,1-3H3
• InChI Key： SHVXHTODEGONSW-UHFFFAOYSA-N
• SMILES： BrC1=NN(C)C(C(C)CCC)=N1

Computed Properties

• Exact Mass: 231.03711g/mol
• Monoisotopic Mass: 231.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole

Chemical Profile of 3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole (CAS No. 2171962-40-4)

3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole, identified by its CAS number 2171962-40-4, is a significant compound in the realm of medicinal chemistry and pharmaceutical research. This heterocyclic molecule, featuring a triazole core and a brominated substituent, has garnered attention due to its structural versatility and potential biological activities. The presence of a methyl group and a pentan-2-yl chain further enhances its chemical reactivity, making it a valuable scaffold for drug discovery initiatives.

The triazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in various therapeutic applications. Its stability and ability to form hydrogen bonds make it an attractive component in the design of bioactive molecules. In particular, the bromine atom at the 3-position of the triazole ring introduces electrophilicity, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures, enabling the synthesis of novel drug candidates.

The pentan-2-yl side chain in 3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole adds a layer of lipophilicity to the molecule, which can influence its solubility and membrane permeability. This characteristic is particularly relevant in drug design, where optimizing pharmacokinetic properties is essential for achieving desired therapeutic outcomes. The combination of the methyl group and the alkyl chain may also contribute to steric hindrance around the triazole ring, affecting binding interactions with biological targets.

Recent advancements in synthetic methodologies have highlighted the utility of this compound as an intermediate in the preparation of more complex molecules. For instance, researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The bromine substituent has been particularly useful in generating aryl or heteroaryl derivatives through palladium-catalyzed reactions, which are often associated with enhanced biological activity.

In the context of medicinal chemistry, the structural features of 3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole align well with current trends toward designing molecules with improved selectivity and reduced toxicity. The triazole ring itself has been explored in various therapeutic areas, including antiviral and anticancer applications. By incorporating functional groups like bromine and alkyl chains, chemists can fine-tune the molecule's properties to meet specific pharmacological requirements.

Moreover, computational studies have demonstrated that modifications to this scaffold can influence molecular interactions with biological targets. For example, molecular docking simulations have suggested that variations in the positioning of the methyl group and the pentan-2-yl chain can modulate binding affinity to protein receptors. Such insights are crucial for rational drug design and optimizing lead compounds for clinical development.

The synthesis of 3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole involves multi-step organic reactions that highlight modern synthetic strategies. Key steps include bromination of a precursor triazole derivative followed by alkylation with pentanone derivatives under controlled conditions. These reactions require precise control over reaction parameters to ensure high yield and purity, underscoring the compound's importance as a building block in synthetic chemistry.

Industrial applications of this compound are also emerging, particularly in the pharmaceutical sector where it serves as a precursor for more complex drug molecules. Its versatility allows for rapid diversification into libraries of compounds that can be screened for biological activity. Such high-throughput screening approaches are integral to modern drug discovery pipelines, enabling researchers to identify promising candidates efficiently.

Future research directions may explore derivatives of 3-bromo-1-methyl-5-(pentan-2-yl)-1H-1,2,4-triazole with modified side chains or additional functional groups to enhance specific biological properties. For instance, introducing fluorine atoms or other halogen substituents could improve metabolic stability or binding affinity. Additionally, exploring different alkylation patterns might reveal new pharmacological profiles suitable for treating diverse diseases.

In summary,3-bromo-1-methyl-pentan(5)-yloxy-[1H]-triazolium bromide (CAS No: 2171962404) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features—combining a brominated triazole core with an alkyl chain—make it an invaluable asset for designing novel bioactive molecules. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will undoubtedly play a crucial role in advancing drug discovery initiatives across multiple therapeutic areas.